Cas no 55219-11-9 (Benzobthiophene-2-carbonitrile)
55219-11-9 structure
Product Name:Benzobthiophene-2-carbonitrile
CAS No:55219-11-9
MF:C9H5NS
MW:159.207700490952
MDL:MFCD09751294
CID:56715
PubChem ID:329761069
Update Time:2025-09-19
Benzobthiophene-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2-carbonitrile
- 1-benzothiophene-2-carbonitrile
- BENZO[B]-THIOPHEN-2-CARBONITRIL
- Benzothiophene-2-Carbonitrile
- 2-Cyanobenzo[b]thiophene
- 2-Cyanobenzothiophene
- Benzo(b)thiophene-2-carbonitrile
- 1-benzothiophen-2-carbonitril
- KSC129G0J
- 2-Benzo[b]thiophenecarbonitrile
- RP22286
- EN002201
- Benzobthiophene-2-carbonitrile
-
- MDL： MFCD09751294
- Inchi： 1S/C9H5NS/c10-6-8-5-7-3-1-2-4-9(7)11-8/h1-5H
- InChI Key： RCYHXESNWFYTCU-UHFFFAOYSA-N
- SMILES： S1C(C#N)=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 159.01400
- Monoisotopic Mass: 159.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52
Experimental Properties
- Density: 1.28
- Melting Point: 24-28 °C
- Boiling Point: 140 °C/0.5 mmHg
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: 1.68
- PSA: 52.03000
- LogP: 2.77298
Benzobthiophene-2-carbonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36
- Safety Instruction： S26
-
Hazardous Material Identification：
- Storage Condition：Keep in dark place,Sealed in dry,2-8°C
- Risk Phrases：R22; R36
Benzobthiophene-2-carbonitrile Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzobthiophene-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 686727-1G |
Benzobthiophene-2-carbonitrile |
55219-11-9 | 97% | 1G |
1294.57 | 2021-05-17 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-0983-10g |
2-CYANOBENZOTHIOPHENE |
55219-11-9 | 95% | 10g |
$430 | 2023-09-07 | |
| Matrix Scientific | 073505-1g |
Benzo[b]thiophene-2-carbonitrile, 95+% |
55219-11-9 | 95+% | 1g |
$347.00 | 2023-09-05 | |
| Matrix Scientific | 073505-5g |
Benzo[b]thiophene-2-carbonitrile, 95+% |
55219-11-9 | 95+% | 5g |
$998.00 | 2023-09-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B846535-5g |
Benzo[b]thiophene-2-carbonitrile |
55219-11-9 | 95% | 5g |
1,453.50 | 2021-05-17 | |
| TRC | B411740-50mg |
Benzo[b]thiophene-2-carbonitrile |
55219-11-9 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B411740-100mg |
Benzo[b]thiophene-2-carbonitrile |
55219-11-9 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B411740-500mg |
Benzo[b]thiophene-2-carbonitrile |
55219-11-9 | 500mg |
$ 250.00 | 2022-06-07 | ||
| Alichem | A169004649-5g |
Benzo[b]thiophene-2-carbonitrile |
55219-11-9 | 95% | 5g |
$446.90 | 2023-09-01 | |
| Alichem | A169004649-10g |
Benzo[b]thiophene-2-carbonitrile |
55219-11-9 | 95% | 10g |
$608.85 | 2023-09-01 |
Benzobthiophene-2-carbonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:55219-11-9)Benzobthiophene-2-carbonitrile
Order Number:A830534
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:17
Price ($):150.0/374.0
Email:sales@amadischem.com
Benzobthiophene-2-carbonitrile Related Literature
-
1. Anodic cyanation of benzo[b]thiophenesKunihisa Yoshida,Kohji Miyoshi J. Chem. Soc. Perkin Trans. 1 1992 333
55219-11-9 (Benzobthiophene-2-carbonitrile) Related Products
- 195607-62-6(5-iodo-1-benzothiophene-2-carbonitrile)
- 476199-30-1(4-hydroxybenzobthiophene-2-carbonitrile)
- 217099-77-9(6-hydroxy-1-benzothiophene-2-carbonitrile)
- 40985-58-8(Thieno3,2-bthiophene-2-carbonitrile)
- 1190198-23-2(5-Fluoro-1-benzothiophene-2-carbonitrile)
- 23622-24-4(5-Chloro-1-benzothiophene-2-carbonitrile)
- 1003-31-2(Thiophene-2-carbonitrile)
- 18853-40-2(2,5-Thiophenedicarbonitrile)
- 154629-36-4(4-iodo-1-benzothiophene-2-carbonitrile)
- 72835-25-7(5-Methylthiophene-2-carbonitrile)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:55219-11-9)Benzobthiophene-2-carbonitrile
Purity:99%/99%
Quantity:10g/25g
Price ($):150.0/374.0